Cas no 1195557-77-7 (2-Oxetanecarboxylic acid, 3,3-dimethyl-4-oxo-)

• Product Name: 2-Oxetanecarboxylic acid, 3,3-dimethyl-4-oxo-
• CAS No: 1195557-77-7
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 6635100
• PubChem ID: 55300064
• Update Time: 2025-07-15

2-Oxetanecarboxylic acid, 3,3-dimethyl-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 2-Oxetanecarboxylic acid, 3,3-dimethyl-4-oxo-
• 3,3-Dimethyl-4-oxooxetane-2-carboxylic Acid
• EN300-6942502
• 1195557-77-7
• Z1205495528
• AKOS006379448

• Inchi： 1S/C6H8O4/c1-6(2)3(4(7)8)10-5(6)9/h3H,1-2H3,(H,7,8)
• InChI Key： DKZPGRSLLXYEMK-UHFFFAOYSA-N
• SMILES： O1C(=O)C(C)(C)C1C(O)=O

Computed Properties

• Exact Mass: 144.04225873g/mol
• Monoisotopic Mass: 144.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• Melting Point: 45 °C
• Boiling Point: 297.4±33.0 °C(Predicted)
• pka: 2.97±0.40(Predicted)

Additional information on 2-Oxetanecarboxylic acid, 3,3-dimethyl-4-oxo-

Professional Introduction to 2-Oxetanecarboxylic acid, 3,3-dimethyl-4-oxo- (CAS No. 1195557-77-7)

2-Oxetanecarboxylic acid, 3,3-dimethyl-4-oxo-, identified by the Chemical Abstracts Service Number (CAS No.) 1195557-77-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative features a unique structural framework, consisting of an oxetane ring substituted with a methyl group at the 3-position and an oxo group at the 4-position, alongside a carboxylic acid functionality. The compound’s distinct molecular architecture positions it as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 2-Oxetanecarboxylic acid, 3,3-dimethyl-4-oxo-CAS No. 1195557-77-7 is characterized by its high reactivity due to the strained ring system of the oxetane moiety. This strain makes it an attractive building block for constructing more intricate scaffolds through various chemical transformations, including ring-opening reactions, which are widely employed in medicinal chemistry to introduce new functional groups or alter molecular connectivity. The presence of both electron-withdrawing and electron-donating substituents further enhances its synthetic utility, allowing for selective modifications at multiple sites.

In recent years, there has been growing interest in exploring the pharmacological potential of oxetane derivatives. The 2-Oxetanecarboxylic acid, 3,3-dimethyl-4-oxo-CAS No. 1195557-77-7 molecule has been investigated for its possible role in modulating biological pathways associated with inflammation and pain management. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against certain enzymes involved in pro-inflammatory cascades. This aligns with the broader trend in drug discovery toward identifying small-molecule modulators that can selectively target specific disease-related pathways without significant off-target effects.

The synthetic pathways for 2-Oxetanecarboxylic acid, 3,3-dimethyl-4-oxo-CAS No. 1195557-77-7 have been refined through advances in organic synthesis techniques. Researchers have leveraged transition-metal-catalyzed reactions and organometallic chemistry to develop efficient routes for constructing the oxetane core. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce substituents at strategic positions within the ring system. These methodologies not only improve yield and purity but also enable the preparation of enantiomerically pure forms of the compound, which are often essential for pharmaceutical applications.

The pharmacokinetic properties of derivatives derived from CAS No. 1195557-77-7 are another critical area of investigation. Understanding how these molecules are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic efficacy and safety profiles. Computational modeling techniques have been increasingly used to predict ADME properties based on molecular structure, allowing researchers to design analogs with improved pharmacokinetic profiles before conducting experimental validation.

Moreover, the application of computational chemistry in studying CAS No. 1195557-77-7 derivatives has accelerated progress in identifying promising drug candidates. High-throughput virtual screening (HTVS) combined with machine learning algorithms enables rapid evaluation of large libraries of compounds for their binding affinity to biological targets such as enzymes and receptors. This approach has been instrumental in uncovering novel interactions that might not be apparent through traditional experimental screening alone.

The role of stereochemistry in the biological activity of oxetane-based compounds derived from CAS No. 1195557-77-7 cannot be overstated. The three-dimensional arrangement of atoms within these molecules can significantly influence their interaction with biological targets and thus their overall efficacy as therapeutic agents. Chiral auxiliaries and catalysts have been developed to facilitate asymmetric synthesis, ensuring that only one enantiomer is produced—a critical consideration given that one enantiomer may be therapeutically active while another could be inactive or even harmful.

In conclusion,2-Oxetanecarboxylic acid, 3,3-dimethyl-4-oxo-CAS No. 1195557-77-7 represents a valuable scaffold in pharmaceutical research due to its structural versatility and reactivity. Ongoing studies continue to explore its potential applications in drug development, particularly in addressing unmet medical needs related to inflammation and pain management, while advancements in synthetic chemistry and computational methods are expected to further enhance its utility as an intermediate for novel therapeutics.